5-Carbamoylmethoxyisophthalic acid monomethyl ester

• Molecular Formula: C11H11NO6
• Molecular Weight: 253.21 g/mol
• IUPAC Name: 3-(2-amino-2-oxoethoxy)-5-methoxycarbonylbenzoic acid
• InChI: InChI=1S/C11H11NO6/c1-17-11(16)7-2-6(10(14)15)3-8(4-7)18-5-9(12)13/h2-4H,5H2,1H3,(H2,12,13)(H,14,15)
• InChI Key: WDWCXNQWSHAFEQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C(=O)O)OCC(=O)N

Description

5-Carbamoylmethoxyisophthalic acid monomethyl ester is a useful research compound. Its molecular formula is C11H11NO6 and its molecular weight is 253.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Carbamoylmethoxyisophthalic acid monomethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Carbamoylmethoxyisophthalic acid monomethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Next, to a solution of 5-carbamoylmethoxyisophthalic acid dimethyl ester (371 mg, 1.39 mmol) in MeOH (10 mL) is added aqueous 1M NaOH (1.39 mL, 1.39 mmol) and the mixture is stirred at 50° C. for 18 hours. The solvent is removed under reduced pressure and water is added to the residue. The aqueous solution is acidified with aqueous 1M HCl and the resulting precipitate is filtered, washed with water and dried under reduced pressure to give 5-carbamoylmethoxyisophthalic acid monomethyl ester. MS 254.3 (M+1); 1H-NMR (400 MHz, DMSO-d6); δ ppm 3.89 (s, 3H), 4.59 (s, 2H), 7.43 (s, 1H), 7.70 (m 3H), 8.10 (s, 1), 13.38 (s, 1H).